Cas no 5845-66-9 (Cyclo(Gly-Tyr))

Cyclo(Gly-Tyr) is a cyclic dipeptide composed of glycine (Gly) and tyrosine (Tyr) residues, forming a diketopiperazine (DKP) structure. This compound exhibits enhanced stability and bioavailability compared to linear peptides due to its rigid cyclic conformation. Cyclo(Gly-Tyr) is of interest in pharmaceutical and biochemical research for its potential as a scaffold in drug design, peptide mimetics, and bioactive molecule development. Its constrained structure may improve receptor binding specificity and resistance to enzymatic degradation. The presence of the tyrosine moiety also allows for further functionalization or labeling, making it a versatile intermediate in synthetic and medicinal chemistry applications.
Cyclo(Gly-Tyr) structure
Cyclo(Gly-Tyr) structure
Product Name:Cyclo(Gly-Tyr)
CAS No:5845-66-9
MF:C11H12N2O3
MW:220.224582672119
MDL:MFCD00155466
CID:383197
PubChem ID:13654641
Update Time:2025-06-30

Cyclo(Gly-Tyr) Chemical and Physical Properties

Names and Identifiers

    • Cyclo(Gly-Tyr)
    • 3-[(4-hydroxyphenyl)methyl]piperazine-2,5-dione
    • Cyclo(-Gly-Tyr)
    • (S)-3-(4-Hydroxy-benzyl)-piperazin-2,5-dion
    • (S)-3-(4-hydroxy-benzyl)-piperazine-2,5-dione
    • 3-(4-hydroxybenzyl)piperazine-2,5-dione
    • 3-(S)-(4-Hydroxybenzyl)piperazine-2,5-dione
    • Cyclic(glycyl-L-tyrosyl)
    • cyclo-(glycyl-L-tyrosyl)
    • cyclo-(Gly-L-Tyr)
    • Cyclo(L-tyrosylglycine)
    • Cyclo(Gly-L-Tyr)
    • MDL: MFCD00155466
    • Inchi: 1S/C11H12N2O3/c14-8-3-1-7(2-4-8)5-9-11(16)12-6-10(15)13-9/h1-4,9,14H,5-6H2,(H,12,16)(H,13,15)/t9-/m0/s1
    • InChI Key: QHLSAVHDWSYPEP-VIFPVBQESA-N
    • SMILES: O=C1[C@H](CC2C=CC(=CC=2)O)NC(CN1)=O

Computed Properties

  • Exact Mass: 220.08500

Experimental Properties

  • Density: 1.308
  • Melting Point: 240 ºC
  • PSA: 78.43000
  • LogP: 0.20690

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Additional information on Cyclo(Gly-Tyr)

Professional Introduction to Cyclo(Gly-Tyr) (CAS No: 5845-66-9)

Cyclo(Gly-Tyr), with the chemical name Cyclo(Glycine-Tyrosine), is a cyclic dipeptide that has garnered significant attention in the field of pharmaceutical research and biotechnology. This compound, identified by its unique Chemical Abstracts Service (CAS) number 5845-66-9, exhibits a range of potential applications due to its specific structural and functional properties. The cyclic nature of this peptide contributes to its stability and bioavailability, making it a promising candidate for various therapeutic interventions.

The structure of Cyclo(Gly-Tyr) consists of a ring formed by the linkage of glycine and tyrosine residues through peptide bonds. This arrangement imparts unique physicochemical properties, such as solubility and molecular flexibility, which are critical for its biological activity. The tyrosine moiety, in particular, is known for its involvement in various cellular signaling pathways, including those related to inflammation, growth, and differentiation. These characteristics make Cyclo(Gly-Tyr) a subject of extensive interest in the development of novel bioactive molecules.

Recent advancements in the field of peptidomimetics have highlighted the potential of cyclic peptides like Cyclo(Gly-Tyr) as alternatives to linear peptides. Cyclic peptides often exhibit enhanced resistance to enzymatic degradation, which improves their bioavailability and duration of action. This property is particularly valuable in therapeutic applications where sustained release and prolonged activity are desired. For instance, studies have shown that cyclic peptides can be effective in modulating immune responses and have been explored as potential candidates for antiviral and anti-inflammatory treatments.

The pharmacological profile of Cyclo(Gly-Tyr) has been extensively studied in various preclinical models. Research indicates that this compound can interact with specific biological targets, leading to a range of effects depending on the context. One notable area of investigation has been its potential role in modulating the activity of certain enzymes and receptors involved in metabolic pathways. For example, preliminary studies suggest that Cyclo(Gly-Tyr) may influence the activity of tyrosine kinases, which are critical in cell signaling and have implications in diseases such as cancer and diabetes.

In addition to its pharmacological potential, Cyclo(Gly-Tyr) has also been explored for its role in drug delivery systems. The stability and controlled release properties of this cyclic peptide make it an attractive candidate for developing novel formulations that can enhance the efficacy and safety of therapeutic agents. For instance, research has demonstrated the use of Cyclo(Gly-Tyr) as a carrier molecule for delivering small-molecule drugs to target tissues. This approach has shown promise in improving drug bioavailability and reducing side effects associated with conventional formulations.

The synthesis of Cyclo(Gly-Tyr) (CAS No: 5845-66-9) involves advanced techniques in peptide chemistry, including solid-phase peptide synthesis (SPPS) and enzymatic coupling methods. These synthetic strategies ensure high purity and yield, which are essential for pharmaceutical applications. The ability to produce this compound efficiently has opened up new avenues for its use in both academic research and industrial development.

The latest research on Cyclo(Gly-Tyr) has also explored its potential in regenerative medicine. Studies have shown that this cyclic peptide can promote tissue repair and regeneration by influencing cellular processes such as proliferation and migration. These findings are particularly exciting given the growing demand for innovative solutions in regenerative therapies. The ability of Cyclo(Gly-Tyr) to modulate these cellular processes without significant off-target effects makes it a promising candidate for future clinical applications.

In conclusion, Cyclo(Gly-Tyr) represents a significant advancement in peptidic chemistry with diverse applications across multiple therapeutic areas. Its unique structural features, combined with its favorable pharmacological properties, position it as a valuable compound for further research and development. As our understanding of its mechanisms of action continues to evolve, it is likely that new therapeutic uses will be discovered, further solidifying its importance in modern medicine.

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